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For Immediate Release

This technical guide provides a comprehensive overview of the health and safety
considerations for handling cyclohexylamine carbonate, a compound utilized in various
industrial and research applications. Directed at researchers, scientists, and drug development
professionals, this document synthesizes critical data on the substance's toxicological profile,
outlines established experimental safety protocols, and offers visual representations of key
safety and biological pathways to ensure safe handling and mitigate potential risks.

Section 1: Physicochemical and Toxicological
Profile

Cyclohexylamine carbonate is a white crystalline solid that is soluble in water.[1] While
specific toxicological data for the carbonate salt is limited, the health hazards are primarily
associated with its amine component, cyclohexylamine. The following tables summarize the
key physicochemical properties and toxicological data for cyclohexylamine, which should be
considered as a surrogate for assessing the risks of cyclohexylamine carbonate.

Table 1: Physicochemical Properties of Cyclohexylamine
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Property Value Reference
Molecular Formula CeHisN [2][3]
Molecular Weight 99.18 g/mol [2][3]
Appearance Colorless to yellow liquid [4]
Odor Strong, fishy, amine-like [4]
Boiling Point 134.5°C [4]
Melting Point -17.7 °C [4]
Flash Point 27 °C (80.6 °F) [5]
Vapor Pressure 11 mmHg at 20 °C [6][7]
Solubility Miscible with water [41[6]
Table 2: Acute Toxicity of Cyclohexylamine
Endpoint Value Species Route Reference
LD50 156 - 710 mg/kg Rat Oral [6][8]
LD50 277 - 320 mg/kg Rabbit Dermal [31[8]
LC50 7,500 mgfms (4 Rat Inhalation [1]

Table 3: Genotoxicity and Reproductive Toxicity of Cyclohexylamine
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Endpoint Result System Reference

o Mixed results, some
Mutagenicity S Ames Test [8]
positive in vitro

Not classifiable as a
Carcinogenicity human carcinogen ACGIH [9]
(A4)

] o Suspected of ) ]
Reproductive Toxicity ] N Animal studies [11[3]
damaging fertility

Table 4: Occupational Exposure Limits for Cyclohexylamine

Organization Limit Value Reference
ACGIH TLV-TWA 10 ppm [10][11]
NIOSH REL-TWA 10 ppm (40 mg/m3) [61[71[10]
OSHA PEL None established [61[7]

Section 2: Hazard Identification and Safety
Precautions

Cyclohexylamine carbonate is classified as a corrosive solid.[12] Contact with skin, eyes, and
the respiratory tract can cause severe irritation and chemical burns.[4][10] The mechanism of
corrosive injury by amines involves the denaturation of proteins and saponification of lipids,
leading to tissue destruction.[13] Ingestion can cause severe burns to the gastrointestinal tract.
[1] Systemic effects following exposure may include damage to the liver and kidneys, as well as
central nervous system effects such as dizziness and nausea.[1][14]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling cyclohexylamine carbonate to prevent
exposure. This includes:

o Eye Protection: Chemical splash goggles and a face shield.[3]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[3]

Body Protection: A laboratory coat, and for larger quantities or where splashing is possible, a
chemical-resistant apron.

Respiratory Protection: All handling of the solid material, especially when generating dust,
should be conducted in a certified chemical fume hood to prevent inhalation.[15]

Handling and Storage

Ventilation: Always handle cyclohexylamine carbonate in a well-ventilated area, preferably
within a chemical fume hood.[12]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[5] Keep containers tightly closed.

Spills: In case of a spill, evacuate the area. For solid spills, carefully sweep up the material to
avoid generating dust and place it in a sealed container for disposal.[16]

Section 3: Experimental Protocols for Safety
Assessment

The safety assessment of chemicals like cyclohexylamine carbonate follows standardized

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide a framework for consistent and reproducible

testing.

Acute Toxicity Studies

Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to determine the
acute oral toxicity (LD50).[14][17][18] The test substance is administered to animals (typically
rats) in a single dose or multiple doses within 24 hours. Observations for mortality and
clinical signs of toxicity are made over a 14-day period.

Dermal Toxicity (OECD 402): This test evaluates the toxicity following a single, 24-hour
dermal application of the substance to the shaved skin of animals (e.qg., rats or rabbits).[8]
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[15][19][20] The median lethal dose (LD50) is determined, and both local and systemic toxic
effects are assessed.

« Inhalation Toxicity (OECD 403): This guideline details the procedures for assessing the
toxicity of a substance when inhaled as a gas, vapor, or aerosol.[7][12][21] It allows for the
determination of the median lethal concentration (LC50).

Irritation and Corrosion Studies

e Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to the skin
of an animal (usually a rabbit) for a set period and observing for skin reactions such as
erythema and edema.[3][9] In vitro methods using reconstructed human epidermis are also
available and are the preferred first step.[22]

o Eye Irritation/Corrosion (OECD 405): A single dose of the substance is applied to the eye of
an animal (typically a rabbit) to assess the potential for eye damage.[2][6][10][16][23] The
severity and reversibility of any lesions are scored over time.

Genotoxicity Studies

» Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test uses strains of
Salmonella typhimurium and Escherichia coli to detect gene mutations caused by the test
substance.[4][5][24][25][26]

 In Vitro Mammalian Chromosome Aberration Test (OECD 473): This assay identifies agents
that cause structural chromosome aberrations in cultured mammalian cells.[27][28][29][30]

Section 4: Visualizing Safety and Biological
Pathways

To aid in the understanding of the necessary safety procedures and the potential biological
consequences of exposure, the following diagrams have been generated using the Graphviz
DOT language.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://altogenlabs.com/toxicology/acute-inhalation-toxicity-oecd-403/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://en.wikipedia.org/wiki/Ames_test
https://microbiologyinfo.com/ames-test/
https://bio-protocol.org/en/bpdetail?id=2763&type=0
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/ames-test
https://www.eurofins.de/human-safety-testing/validierte-methoden/chromosome-aberration-test/
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-chromosome-aberration-test
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosome-aberration-test_9789264071261-en.html
https://www.oecd.org/en/publications/1997/07/test-no-473-in-vitro-mammalian-chromosome-aberration-test_g1gh295d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

!

Consult Safety Data Sheet

!

Gather Appropriate PPE

Han\ﬂling

Work in a Fume Hood

!

Wear PPE

!

Avoid Dust Generation

!

Keep Container Closed

Post-Hpandling
Y

Decontaminate Work Area

!

Dispose of Waste Properly

!

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure to Cyclohexylamine Carbonate

Dermal, Inhalation, or Ingestion

Potential Health| Effects

Y

Systemic Effects

Local Effects
(Corrosion, Irritation)

Cellular Mechanisn

Cellular Damage

Oxidative Stress DNA Damage

Signaling Pathways

Inflammatory Pathways

(e.g., NF-kB) Cell Cycle Arrest

Apoptotic Pathways

Cell Death (Necrosis/Apoptosis)

Tissue Damage

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1583402?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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